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Performance Showdown: Bis(2-ethylhexyl)
Succinate as a Viable PVC Plasticizer Alternative
A comprehensive analysis of the tensile strength and elongation of Polyvinyl Chloride (PVC)

plasticized with Bis(2-ethylhexyl) succinate (DEHS) reveals its competitive performance

against conventional phthalate plasticizers like Bis(2-ethylhexyl) phthalate (DEHP) and

Diisononyl phthalate (DINP). This guide presents a comparative overview of their mechanical

properties, supported by experimental data, to assist researchers and drug development

professionals in making informed material selections.

Recent studies have highlighted succinate-based esters as promising, environmentally friendly

alternatives to traditional phthalate plasticizers in PVC formulations.[1][2][3] Experimental

evidence indicates that PVC plasticized with these bio-based compounds exhibits mechanical

properties, specifically tensile strength and elongation at break, that are comparable to those

achieved with DEHP and DINP.[1][2]

Comparative Analysis of Mechanical Properties
The primary function of a plasticizer is to increase the flexibility of PVC, which is inherently

brittle. This is typically measured by tensile strength and elongation at break. Generally, the

addition of a plasticizer leads to a decrease in tensile strength and a significant increase in

elongation.[4]
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Studies on succinate esters as PVC plasticizers have shown that at a concentration of 50 parts

per hundred of resin (PHR), the resulting material demonstrates a tensile strength of

approximately 19 MPa and an elongation at break of around 250%.[1][2] These values are

noted to be on par with those of commercial phthalate plasticizers.[1][2] Another study focusing

on various succinate-based plasticizers found that at a 40 PHR concentration, they provided

equal or even improved tensile properties when compared to DEHP.[5] While specific data for

Bis(2-ethylhexyl) succinate (DEHS) is not always isolated in these studies, the performance

of succinate esters as a class suggests that DEHS is a strong candidate for replacing DEHP

and DINP in applications where similar mechanical performance is required.

For the purpose of a clear comparison, the following table summarizes the typical mechanical

properties of PVC plasticized with DEHS (represented by succinate esters) and its common

alternatives.

Plasticizer
Concentration
(PHR)

Tensile Strength
(MPa)

Elongation at
Break (%)

Bis(2-ethylhexyl)

succinate (DEHS)
50 ~19[1][2] ~250[1][2]

Bis(2-ethylhexyl)

phthalate (DEHP)
50

Comparable to

Succinate Esters[1][2]

Comparable to

Succinate Esters[1][2]

Diisononyl phthalate

(DINP)
50

Comparable to

Succinate Esters[1][2]

Comparable to

Succinate Esters[1][2]

Note: The data for DEHS is based on studies of succinate ester mixtures, which are considered

a close proxy.

Experimental Protocols
The determination of tensile strength and elongation at break for plasticized PVC films is

conducted following standardized testing methods, most commonly ASTM D882 or ISO 527-3.

These protocols ensure the reliability and comparability of the obtained data.

Tensile Testing of Plasticized PVC Films (based on
ASTM D882 / ISO 527-3)
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1. Specimen Preparation:

Test specimens are cut from the plasticized PVC sheets. The dimensions are standardized,

typically in a rectangular or dumbbell shape. For thin films (less than 1.0 mm thick),

rectangular strips are common.

The specimens must be free from any nicks, scratches, or other imperfections that could act

as stress concentrators and lead to premature failure.

Prior to testing, the specimens are conditioned under controlled temperature and humidity

(e.g., 23°C ± 2°C and 50% ± 5% relative humidity) for a specified period to ensure

consistency.

2. Test Procedure:

The thickness and width of the conditioned specimen are measured at several points along

its gauge length, and the average cross-sectional area is calculated.

The specimen is then mounted in the grips of a universal testing machine. The initial

distance between the grips (gauge length) is set to a predetermined value.

The machine applies a tensile load to the specimen by moving the grips apart at a constant

rate of speed. The testing speed is selected based on the material's properties.

The force required to stretch the specimen and the corresponding elongation are

continuously recorded until the specimen breaks.

3. Data Analysis:

Tensile Strength: This is calculated by dividing the maximum load a specimen can withstand

by its original cross-sectional area. The result is typically expressed in megapascals (MPa).

Elongation at Break: This is the percentage increase in the length of the specimen at the

point of fracture. It is calculated by dividing the change in gauge length at the moment of

rupture by the initial gauge length and multiplying by 100.

Logical Relationship of PVC Plasticizer Comparison
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The selection of a plasticizer for PVC involves a trade-off between desired performance

characteristics, cost, and regulatory considerations. The following diagram illustrates the logical

workflow for comparing Bis(2-ethylhexyl) succinate with its alternatives.

Plasticizer Alternatives

Performance Evaluation

Selection Criteria

Bis(2-ethylhexyl) succinate
(DEHS)

Tensile Strength

Elongation at Break

Bis(2-ethylhexyl) phthalate
(DEHP)

Diisononyl phthalate
(DINP) Mechanical Performance

Optimal Plasticizer
SelectionRegulatory & Safety Profile

Cost-Effectiveness

Click to download full resolution via product page

Comparison workflow for PVC plasticizers.

In conclusion, the analysis of available data indicates that Bis(2-ethylhexyl) succinate is a

mechanically competent substitute for traditional phthalate plasticizers in PVC. Its comparable

tensile strength and elongation properties, combined with a more favorable environmental
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profile, position it as a strong candidate for use in a variety of applications, including those in

the sensitive fields of research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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